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Compound of Interest

Compound Name: Sodium iodide

Cat. No.: B044934

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of sodium iodide (Nal)
solutions for various experimental applications. The information is intended to guide
researchers, scientists, and professionals in drug development in the accurate and safe
preparation of Nal solutions.

Physicochemical Properties of Sodium lodide

Sodium iodide is a white, crystalline solid that is highly soluble in water and soluble in many
organic solvents.[1][2] It is essential to understand its properties to ensure proper handling and
storage.

Table 1: Quantitative Data on Sodium lodide Properties

Property Value Reference
Molar Mass 149.89 g/mol [1]

Density 3.67 g/cm?3 [1][3]
Melting Point 661 °C [1112]
Boiling Point 1304 °C [1][2]

pH (50 g/L solution) 6-9 [2]
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Solubility Data

The high solubility of sodium iodide in water and various organic solvents makes it a versatile
reagent.[1]

Table 2: Solubility of Sodium lodide in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference
0 158.7 [2]

20 178.7 (2]

25 184.2 [1]

50 227.8 [1]

70 294.0 [2]

100 302.0 [1](2]

Table 3: Solubility of Sodium lodide in Various Solvents at 25 °C

Solvent Solubility (g/kg of solvent)  Reference
Methanol 625-830 [1]
Acetone 504 [1]
Formamide 570-850 [1]
Acetonitrile 249 [1]
Dichloromethane 0.09 [1]

Stability and Storage

Sodium iodide solutions are susceptible to oxidation by atmospheric oxygen, which is
accelerated by water and light, leading to the formation of yellow-colored triiodide complexes.
[1] To ensure stability, sodium iodide and its solutions should be stored in dark, cool, and low-
humidity conditions.[1] For long-term storage, it is advisable to use tightly sealed containers.
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The addition of a small amount of a base, such as sodium hydroxide, can help maintain the
stability of aqueous solutions.[4]

General Protocol for Preparing an Aqueous Sodium
lodide Solution

This protocol outlines the basic steps for preparing a simple agueous solution of sodium
iodide.
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Caption: General workflow for preparing an aqueous sodium iodide solution.

Methodology:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b044934?utm_src=pdf-body-img
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Determine the required concentration and volume: Calculate the mass of sodium iodide
needed based on the desired molarity or percentage concentration.

» Weigh the sodium iodide: Accurately weigh the calculated amount of sodium iodide
powder using a calibrated analytical balance.

e Dissolve in solvent: Add the weighed sodium iodide to a beaker containing the appropriate
volume of distilled or deionized water.

 Stir until dissolved: Use a magnetic stirrer to agitate the solution until all the sodium iodide
has dissolved. Gentle heating can be applied to expedite dissolution for high concentrations,
but be mindful of potential oxidation.[5]

o Storage: Transfer the prepared solution to a clean, amber glass bottle to protect it from light
and store it at a cool temperature.

Application-Specific Protocols
Finkelstein Reaction (Organic Synthesis)

Sodium iodide is commonly used in acetone for the Finkelstein reaction, which converts alkyl
chlorides or bromides to alkyl iodides.[1] The reaction is driven by the precipitation of the less
soluble sodium chloride or bromide in acetone.[1]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://www.researchgate.net/post/How_to_prepare_60_Sodium_Iodide_Solution
https://www.benchchem.com/product/b044934?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_iodide
https://en.wikipedia.org/wiki/Sodium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reactants

Sodium lodide in Acetone Alkyl Chloride/Bromide

Reaction
\ 4 4

[Mix and Reflux)

4 Py

<

oducts & Separation

Alkyl lodide (in solution) Sodium Chloride/Bromide (precipitate)

Filter to separate precipitate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Preparing Sodium
lodide Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044934+#protocol-for-preparing-sodium-iodide-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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